Cas no 2229649-42-5 (5-(1,3-benzothiazol-2-yl)pent-2-enal)

• Product Name: 5-(1,3-benzothiazol-2-yl)pent-2-enal
• CAS No: 2229649-42-5
• MF: C₁₂H₁₁NOS
• MW: 217.286841630936
• CID: 6304470
• PubChem ID: 165879479
• Update Time: 2025-05-22

5-(1,3-benzothiazol-2-yl)pent-2-enal Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-benzothiazol-2-yl)pent-2-enal
• EN300-1787366
• 2229649-42-5

• Inchi： 1S/C12H11NOS/c14-9-5-1-2-8-12-13-10-6-3-4-7-11(10)15-12/h1,3-7,9H,2,8H2/b5-1+
• InChI Key： SYIPHZQQCZODCT-ORCRQEGFSA-N
• SMILES： S1C2C=CC=CC=2N=C1CC/C=C/C=O

Computed Properties

• Exact Mass: 217.05613515g/mol
• Monoisotopic Mass: 217.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.2Ų

Additional information on 5-(1,3-benzothiazol-2-yl)pent-2-enal

5-(1,3-Benzothiazol-2-yl)pent-2-enal (CAS No: 2229649-42-5)

5-(1,3-Benzothiazol-2-yl)pent-2-enal, a compound with the CAS number 2229649-42-5, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, materials science, and drug discovery. This compound is characterized by its unique structure, which combines a benzothiazole ring with an α,β-unsaturated aldehyde group, making it a versatile building block for various applications.

The benzothiazole moiety, a fused bicyclic structure consisting of a benzene ring and a thiazole ring, is known for its stability and electronic properties. In this compound, the benzothiazole ring is attached to a pentenals group at the 5-position, creating a conjugated system that enhances its reactivity and functionality. This conjugation not only imparts unique optical properties but also facilitates its use in fluorescent sensors, antioxidant agents, and bioactive molecules.

Recent studies have highlighted the potential of 5-(1,3-benzothiazol-2-yl)pent-2-enal in the development of advanced materials. For instance, researchers have explored its role as a precursor for synthesizing conjugated polymers with enhanced electronic properties. These polymers exhibit promising applications in organic electronics, such as in light-emitting diodes (LEDs) and photovoltaic devices. The compound's ability to undergo various types of polymerization reactions makes it an invaluable tool in this rapidly evolving field.

In the realm of drug discovery, this compound has shown potential as a lead molecule for designing anticancer agents. The aldehyde group in its structure can participate in various biochemical reactions, making it a candidate for targeting specific enzymes or pathways associated with cancer progression. Additionally, its benzothiazole moiety contributes to its ability to cross cellular membranes, enhancing its bioavailability and efficacy.

The synthesis of 5-(1,3-benzothiazol-2-yl)pent-2-enal involves a multi-step process that typically begins with the preparation of the benzothiazole derivative. This is followed by alkylation or coupling reactions to introduce the pentenals group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield rates.

One of the most intriguing aspects of this compound is its ability to act as a fluorescent probe. When exposed to specific wavelengths of light, it emits fluorescence due to the conjugated π-system within its structure. This property has been exploited in developing sensors for detecting metal ions, pH changes, and other environmental factors. Such sensors are highly relevant in fields like environmental monitoring and clinical diagnostics.

Moreover, 5-(1,3-benzothiazol-2-yl)pent-2-enal has demonstrated antioxidant activity in vitro studies. Its ability to scavenge free radicals suggests potential applications in skincare products and food additives aimed at combating oxidative stress. This dual functionality—as both an antioxidant and a fluorescent probe—underscores its versatility as a chemical entity.

Looking ahead, ongoing research is focused on expanding the scope of applications for this compound. Scientists are exploring its use in creating stimuli-responsive materials that can adapt to changes in their environment. Additionally, efforts are being made to modify its structure further to enhance its bioactivity and selectivity for specific targets.

In conclusion, 5-(1,3-benzothiazol-2-yllpentenals (CAS No: 22878787) stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing modern chemistry and material science.